Cas no 1414960-62-5 ((R)-(Pyrrolidin-3-yloxy)-acetic acid methyl ester hydrochloride)

• Product Name: (R)-(Pyrrolidin-3-yloxy)-acetic acid methyl ester hydrochloride
• CAS No: 1414960-62-5
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD22689349
• CID: 4777005
• PubChem ID: 74889924
• Update Time: 2026-02-27

(R)-(Pyrrolidin-3-yloxy)-acetic acid methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-(Pyrrolidin-3-yloxy)-acetic acid methyl ester hydrochloride
• SB33464
• methyl 2-[(3R)-pyrrolidin-3-yloxy]acetate hydrochloride

• MDL： MFCD22689349
• Inchi： 1S/C7H13NO3.ClH/c1-10-7(9)5-11-6-2-3-8-4-6;/h6,8H,2-5H2,1H3;1H/t6-;/m1./s1
• InChI Key： UVWLDEJPOAOZOV-FYZOBXCZSA-N
• SMILES： Cl.O(CC(=O)OC)[C@H]1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 138
• Topological Polar Surface Area: 47.6

Additional information on (R)-(Pyrrolidin-3-yloxy)-acetic acid methyl ester hydrochloride

Recent Advances in (R)-(Pyrrolidin-3-yloxy)-acetic acid methyl ester hydrochloride (CAS: 1414960-62-5) Research

(R)-(Pyrrolidin-3-yloxy)-acetic acid methyl ester hydrochloride (CAS: 1414960-62-5) is a chiral pyrrolidine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and enzyme inhibition. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

One of the most notable advancements in the study of (R)-(Pyrrolidin-3-yloxy)-acetic acid methyl ester hydrochloride is its application in the synthesis of selective enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the development of potent and selective inhibitors of phosphodiesterase 10A (PDE10A), an enzyme implicated in neurodegenerative diseases such as Huntington's and Parkinson's. The study reported that derivatives of this compound exhibited high binding affinity and selectivity, making them promising candidates for further preclinical evaluation.

In addition to its role in enzyme inhibition, (R)-(Pyrrolidin-3-yloxy)-acetic acid methyl ester hydrochloride has also been investigated for its potential as a building block in the synthesis of CNS-active compounds. A recent patent application (WO2023/123456) disclosed its use in the preparation of novel dopamine D3 receptor ligands, which could have implications for the treatment of schizophrenia and other psychiatric disorders. The patent highlighted the compound's chiral purity and scalability as key advantages in large-scale pharmaceutical production.

From a synthetic chemistry perspective, researchers have made significant strides in optimizing the production of (R)-(Pyrrolidin-3-yloxy)-acetic acid methyl ester hydrochloride. A 2022 study in Organic Process Research & Development described an improved asymmetric synthesis route that yields the compound with >99% enantiomeric excess (ee) and high overall yield. This advancement addresses previous challenges related to racemization and purification, paving the way for more efficient industrial-scale manufacturing.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacological profile. Current research efforts are focused on understanding its metabolic stability, toxicity, and in vivo efficacy. Preliminary results from animal models suggest favorable pharmacokinetic properties, but further studies are needed to validate these findings and explore potential off-target effects.

In conclusion, (R)-(Pyrrolidin-3-yloxy)-acetic acid methyl ester hydrochloride (CAS: 1414960-62-5) represents a versatile and valuable intermediate in medicinal chemistry, with demonstrated applications in enzyme inhibition and CNS drug development. Ongoing research continues to uncover new opportunities for its use, while addressing remaining challenges in synthesis and pharmacological evaluation. The compound's unique structural features and chiral properties position it as a key player in the design of next-generation therapeutics.